Cas no 941992-34-3 (1-({2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcarbamoyl}carbonyl)piperidine-4-carboxamide)

• Product Name: 1-({2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcarbamoyl}carbonyl)piperidine-4-carboxamide
• CAS No: 941992-34-3
• MF: C₂₀H₂₃N₅O₄S
• MW: 429.49272274971
• CID: 5502520
• PubChem ID: 18584318
• Update Time: 2025-05-17

1-({2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcarbamoyl}carbonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024465892
• 1-(2-((2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)amino)-2-oxoacetyl)piperidine-4-carboxamide
• 941992-34-3
• F2780-0077
• 1-({[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]carbamoyl}carbonyl)piperidine-4-carboxamide
• 1-[2-[[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]amino]-2-oxoacetyl]piperidine-4-carboxamide
• VU0498229-1
• 1-({2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcarbamoyl}carbonyl)piperidine-4-carboxamide

• Inchi： 1S/C20H23N5O4S/c1-29-14-4-2-13(3-5-14)25-18(15-10-30-11-16(15)23-25)22-19(27)20(28)24-8-6-12(7-9-24)17(21)26/h2-5,12H,6-11H2,1H3,(H2,21,26)(H,22,27)
• InChI Key： SBPDWXHNKJHDTI-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C(N1CCC(C(N)=O)CC1)=O)=O)N(C1C=CC(=CC=1)OC)N=2

Computed Properties

• Exact Mass: 429.14707541g/mol
• Monoisotopic Mass: 429.14707541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 145Ų

Additional information on 1-({2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcarbamoyl}carbonyl)piperidine-4-carboxamide

1-({2-(4-Methoxyphenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-ylcarbamoyl}Carbonyl)Piperidine-4-Carboxamide (CAS No. 941992-34-3): A Comprehensive Overview

1-({2-(4-Methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylcarbamoyl}carbonyl)piperidine-4-carboxamide (CAS No. 941992-34-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This structurally complex molecule features a thieno[3,4-c]pyrazole core linked to a piperidine-4-carboxamide moiety through a carbamoyl carbonyl bridge, making it a subject of interest for drug discovery and medicinal chemistry applications.

The compound's unique heterocyclic architecture combines multiple pharmacophores, including the methoxyphenyl group, which is known to influence bioavailability and target binding. Researchers are particularly interested in its potential as a kinase inhibitor or G protein-coupled receptor (GPCR) modulator, given the prevalence of similar structures in FDA-approved drugs. Current studies focus on its structure-activity relationships (SAR) and potential applications in treating metabolic disorders.

From a synthetic chemistry perspective, 1-({2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylcarbamoyl}carbonyl)piperidine-4-carboxamide presents interesting challenges in regioselective functionalization and stereochemical control. The compound's solubility profile (typically soluble in DMSO and DMF but limited in aqueous solutions) makes formulation an active area of investigation. Recent publications have explored its crystal polymorphism and solid-state stability, important factors for pharmaceutical development.

The growing interest in small molecule therapeutics has increased demand for specialized compounds like CAS 941992-34-3. Market analysts note rising procurement by contract research organizations (CROs) and academic institutions, particularly for high-throughput screening libraries. The compound's intellectual property landscape shows multiple patent filings related to its derivatives, suggesting commercial potential in niche therapeutic areas.

Analytical characterization of 1-({2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylcarbamoyl}carbonyl)piperidine-4-carboxamide typically employs LC-MS (showing [M+H]+ around 428 m/z), NMR spectroscopy (distinct aromatic and aliphatic proton signals), and HPLC purity analysis. Researchers emphasize the importance of chiral separation techniques when working with stereoisomers of this scaffold. Recent advancements in cryo-EM have enabled better visualization of its target binding modes.

Environmental and safety assessments indicate that CAS 941992-34-3 requires standard laboratory precautions. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. The compound's ecotoxicological profile suggests it should be disposed of through approved chemical waste channels.

Future research directions for 1-({2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylcarbamoyl}carbonyl)piperidine-4-carboxamide include exploring its prodrug derivatives to enhance bioavailability, investigating its potential in combination therapies, and developing more efficient synthetic routes. The compound's structure-activity relationship (SAR) studies continue to reveal interesting pharmacological properties that may lead to novel therapeutic applications.